1-ethyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Ethyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine is a pyrazole-derived secondary amine featuring an ethyl group at the 1-position of the pyrazole ring and a branched 3-methylbutan-2-yl substituent on the 4-position amine. Pyrazole derivatives are widely studied for their structural versatility and applications in medicinal chemistry and materials science.
Properties
Molecular Formula |
C10H19N3 |
|---|---|
Molecular Weight |
181.28 g/mol |
IUPAC Name |
1-ethyl-N-(3-methylbutan-2-yl)pyrazol-4-amine |
InChI |
InChI=1S/C10H19N3/c1-5-13-7-10(6-11-13)12-9(4)8(2)3/h6-9,12H,5H2,1-4H3 |
InChI Key |
AIZLXFLJBMTJCR-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C=C(C=N1)NC(C)C(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-ethyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine typically involves the reaction of 1-ethyl-1H-pyrazole-4-carboxylic acid with 3-methylbutan-2-amine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours, followed by purification using column chromatography to obtain the desired product.
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.
Chemical Reactions Analysis
Types of Reactions: 1-Ethyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield reduced derivatives.
Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles under suitable conditions.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nucleophiles like halides or alkoxides in the presence of a base.
Major Products Formed:
Oxidation: Formation of oxides or hydroxyl derivatives.
Reduction: Formation of reduced amines or alcohols.
Substitution: Formation of substituted pyrazole derivatives.
Scientific Research Applications
1-Ethyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.
Biology: Investigated for its potential as a bioactive compound with antimicrobial or anti-inflammatory properties.
Medicine: Explored for its potential therapeutic effects, including as an analgesic or anti-cancer agent.
Industry: Utilized in the development of new materials, such as polymers or catalysts.
Mechanism of Action
The mechanism of action of 1-ethyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. For instance, in biological systems, it may bind to enzymes or receptors, modulating their activity and leading to various physiological effects. The exact molecular targets and pathways can vary depending on the specific application and context.
Comparison with Similar Compounds
Comparison with Similar Pyrazol-4-amine Derivatives
Pyrazol-4-amine derivatives exhibit diverse biological and chemical properties depending on substituents. Below is a comparative analysis of structurally related compounds, emphasizing substituent effects, molecular characteristics, and reported applications.
Structural and Molecular Comparisons
Key Observations
Substituent Effects on Physicochemical Properties: Branching vs. Aromaticity: The target compound’s 3-methylbutan-2-yl group introduces steric bulk compared to aromatic substituents (e.g., 2-phenylethyl in or pyridinyl in ). This may enhance lipophilicity but reduce solubility in polar solvents.
Synthetic Accessibility :
- The target compound and analogs (e.g., ) are synthesized via Buchwald-Hartwig amination or hydrogenation methods. For example, details a copper-catalyzed coupling to install the cyclopropylamine group .
The presence of CF$_3$ or aromatic groups may enhance bioactivity compared to aliphatic substituents.
Spectral Characterization :
- HRMS and NMR data are critical for validation. For instance, N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine was confirmed via $^1$H NMR (δ 8.87 ppm for pyridine protons) and HRMS (m/z 215 [M+H]$^+$) .
Biological Activity
1-ethyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine is a compound that belongs to the class of pyrazole derivatives, which are recognized for their diverse biological activities. This article delves into the biological activity of this compound, focusing on its antimicrobial, anticancer, and anti-inflammatory properties, as well as its mechanisms of action.
Chemical Structure and Properties
The compound is characterized by a pyrazole ring with an ethyl group and a branched alkyl substituent (3-methylbutan-2-yl) on the nitrogen atom. This unique structure contributes to its potential biological activities.
| Property | Details |
|---|---|
| Molecular Formula | C₉H₁₈N₄ |
| Molecular Weight | 178.27 g/mol |
| CAS Number | 69843-13-6 |
Antimicrobial Activity
Research indicates that 1-ethyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine exhibits significant antimicrobial properties. Preliminary studies suggest that it can inhibit the growth of various bacterial strains, making it a potential candidate for the development of new antimicrobial agents. The mechanism of action appears to involve enzyme inhibition and disruption of cellular processes in target microorganisms.
Anticancer Activity
The compound has shown promising results in anticancer studies. It has been evaluated against several cancer cell lines, including lung cancer (A549) and breast cancer (MCF-7). The results indicate that it may induce apoptosis in cancer cells through caspase-mediated pathways .
Case Study: Antitumor Effects
In one study, the compound was tested on human cancer cell lines, demonstrating IC50 values in the micromolar range. The presence of the pyrazole core is believed to enhance its ability to interact with specific molecular targets involved in cancer progression .
Anti-inflammatory Properties
The anti-inflammatory potential of this compound has also been explored. Its structural features suggest that it may modulate inflammatory pathways, potentially providing therapeutic benefits in conditions characterized by excessive inflammation.
1-ethyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine's biological effects are likely mediated through several mechanisms:
- Enzyme Inhibition: The compound may inhibit specific enzymes involved in critical biochemical pathways, affecting cellular metabolism.
- Receptor Interaction: It may bind to cellular receptors, triggering signaling cascades that lead to therapeutic effects.
- Gene Expression Modulation: The compound could influence gene expression patterns, altering protein synthesis and cellular behavior .
Comparative Analysis with Similar Compounds
To understand the unique properties of 1-ethyl-N-(3-methylbutan-2-yl)-1H-pyrazol-4-amine, a comparison with structurally similar compounds is essential:
| Compound Name | Structure Features | Biological Activity |
|---|---|---|
| 1-Ethyl-4-methyl-1H-pyrazol-5-amine | Ethyl group and methyl substitution | Moderate antimicrobial activity |
| 1-Ethyl-N-(3-methylbutan-2-yl)-pyrazole | Lacks amine functionality | Limited anticancer effects |
| 3-Methyl-N-(3-methylbutan-2-yl)-pyrazole | Similar core structure but different substituents | Variable activity based on substituents |
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
